Cas no 1565351-83-8 (ert-butyl N-{2-[(2-hydroxypropyl)amino]ethyl}carbamate)

• Product Name: ert-butyl N-{2-[(2-hydroxypropyl)amino]ethyl}carbamate
• CAS No: 1565351-83-8
• MF: C₁₀H₂₂N₂O₃
• MW: 218.293282985687
• CID: 6400619
• PubChem ID: 115606757
• Update Time: 2025-06-12

ert-butyl N-{2-[(2-hydroxypropyl)amino]ethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• ert-butyl N-{2-[(2-hydroxypropyl)amino]ethyl}carbamate
• Carbamic acid, N-[2-[(2-hydroxypropyl)amino]ethyl]-, 1,1-dimethylethyl ester
• EN300-6977813
• Tert-butyl N-[2-(2-hydroxypropylamino)ethyl]carbamate
• 1565351-83-8
• tert-butyl N-{2-[(2-hydroxypropyl)amino]ethyl}carbamate

• Inchi： 1S/C10H22N2O3/c1-8(13)7-11-5-6-12-9(14)15-10(2,3)4/h8,11,13H,5-7H2,1-4H3,(H,12,14)
• InChI Key： MASIESXIAXHZAJ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCNCC(O)C

Computed Properties

• Exact Mass: 218.16304257g/mol
• Monoisotopic Mass: 218.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• Density: 1.026±0.06 g/cm3(Predicted)
• Boiling Point: 356.5±22.0 °C(Predicted)
• pka: 12.58±0.46(Predicted)

Additional information on ert-butyl N-{2-[(2-hydroxypropyl)amino]ethyl}carbamate

Recent Advances in the Study of 1565351-83-8 and tert-Butyl N-{2-[(2-hydroxypropyl)amino]ethyl}carbamate

The chemical compound 1565351-83-8, along with its derivative tert-butyl N-{2-[(2-hydroxypropyl)amino]ethyl}carbamate, has garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are pivotal in the development of novel therapeutic agents and have been the subject of numerous recent studies aimed at understanding their pharmacological properties, synthetic pathways, and potential applications in drug discovery.

Recent research has focused on the synthesis and optimization of 1565351-83-8, a key intermediate in the production of tert-butyl N-{2-[(2-hydroxypropyl)amino]ethyl}carbamate. Studies have demonstrated that this compound can be efficiently synthesized through a series of controlled reactions, including amidation and hydroxylation, with high yield and purity. The optimized synthetic routes have been published in several high-impact journals, highlighting the reproducibility and scalability of these methods for industrial applications.

The pharmacological potential of tert-butyl N-{2-[(2-hydroxypropyl)amino]ethyl}carbamate has been explored in various preclinical models. Notably, this compound has shown promising activity as a modulator of specific biological pathways, including those involved in inflammation and cellular proliferation. Recent findings suggest that it may serve as a scaffold for the development of new anti-inflammatory and anticancer agents, with several derivatives currently under investigation in early-stage clinical trials.

In addition to its therapeutic potential, the structural and physicochemical properties of 1565351-83-8 and its derivatives have been characterized using advanced analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the molecular structure and purity of these compounds. These studies have provided valuable insights into their stability, solubility, and bioavailability, which are critical for their further development as drug candidates.

Looking ahead, researchers are focusing on the design and synthesis of novel analogs of tert-butyl N-{2-[(2-hydroxypropyl)amino]ethyl}carbamate to enhance its pharmacological profile. Computational modeling and structure-activity relationship (SAR) studies are being utilized to identify key structural features that contribute to its biological activity. These efforts are expected to yield more potent and selective compounds with improved therapeutic indices.

In conclusion, the ongoing research on 1565351-83-8 and tert-butyl N-{2-[(2-hydroxypropyl)amino]ethyl}carbamate underscores their importance in modern drug discovery. The advancements in synthetic methodologies, coupled with a deeper understanding of their biological mechanisms, position these compounds as valuable tools for the development of next-generation therapeutics. Future studies will likely explore their applications in combination therapies and targeted drug delivery systems, further expanding their impact on the pharmaceutical industry.